N,N'-bis(furan-2-ylmethyl)carbamimidothioic acid

• IUPAC Name: N,N'-bis(furan-2-ylmethyl)carbamimidothioic acid
• InChI: InChI=1S/C11H12N2O2S/c16-11(12-7-9-3-1-5-14-9)13-8-10-4-2-6-15-10/h1-6H,7-8H2,(H2,12,13,16)
• InChI Key: UPLWHRBYCKGWOL-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)CNC(=NCC2=CC=CO2)S
• Molecular Formula: C11H12N2O2S
• Molecular Weight: 236.29 g/mol

Description

The compound with the identifier “N,N'-bis(furan-2-ylmethyl)carbamimidothioic acid” is a chemical substance that has garnered interest in various scientific fields due to its unique properties and potential applications. This compound is known for its specific molecular structure and reactivity, making it a valuable subject of study in chemistry, biology, and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of the compound “N,N'-bis(furan-2-ylmethyl)carbamimidothioic acid” involves several synthetic routes. One common method includes the use of cyclodextrins to form inclusion complexes. This process involves the formation of host-guest complexes where the compound is encapsulated within the non-polar cavity of cyclodextrins. The determination of the inclusion formation constant and the most used methods to prepare host inclusion are critical steps in this process .

Industrial Production Methods: In industrial settings, the production of “this compound” often involves large-scale synthesis techniques. These methods require precise control of reaction conditions, including temperature, pressure, and the use of specific catalysts to ensure high yield and purity. The use of advanced analytical techniques is essential to monitor the production process and ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions: The compound “N,N'-bis(furan-2-ylmethyl)carbamimidothioic acid” undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are influenced by factors such as the chemical nature of the reactants, the physical state of the compound, temperature, concentration, and the presence of catalysts .

Common Reagents and Conditions: Common reagents used in the reactions of “this compound” include strong oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature and solvent choice, play a crucial role in determining the reaction pathway and the major products formed .

Major Products: The major products formed from the reactions of “this compound” depend on the specific reaction conditions and reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions can result in the formation of various substituted compounds .

Scientific Research Applications

The compound “N,N'-bis(furan-2-ylmethyl)carbamimidothioic acid” has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic reactions. In biology, it is studied for its potential effects on biological systems and its interactions with biomolecules. In medicine, “this compound” is investigated for its potential therapeutic properties and its role in drug development. In industry, it is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of “N,N'-bis(furan-2-ylmethyl)carbamimidothioic acid” involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, leading to changes in their activity and function. The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds: Similar compounds to “N,N'-bis(furan-2-ylmethyl)carbamimidothioic acid” include other cyclodextrin inclusion complexes and compounds with similar molecular structures. These compounds share some properties with “this compound” but may differ in their reactivity, stability, and specific applications.

Uniqueness: The uniqueness of “this compound” lies in its specific molecular structure and the unique properties it imparts. This makes it a valuable compound for various scientific and industrial applications, distinguishing it from other similar compounds.